Cas no 2228368-26-9 (3-amino-1-(5-fluoropyridin-2-yl)propan-1-one)

3-Amino-1-(5-fluoropyridin-2-yl)propan-1-one is a fluorinated pyridine derivative with a ketone and amino functional group, making it a versatile intermediate in organic synthesis. Its structure enables applications in pharmaceutical and agrochemical research, particularly in the development of bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the amino-ketone moiety offers reactivity for further derivatization. This compound is valued for its potential in constructing heterocyclic frameworks and as a precursor in medicinal chemistry. High purity and well-defined synthetic pathways ensure reproducibility in research applications. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one structure
2228368-26-9 structure
Product Name:3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
CAS No:2228368-26-9
MF:C8H9FN2O
MW:168.168265104294
CID:5970060
PubChem ID:165670711
Update Time:2025-05-20

3-amino-1-(5-fluoropyridin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
    • 2228368-26-9
    • EN300-1816599
    • Inchi: 1S/C8H9FN2O/c9-6-1-2-7(11-5-6)8(12)3-4-10/h1-2,5H,3-4,10H2
    • InChI Key: MECIYNYOKYBJHS-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1)C(CCN)=O

Computed Properties

  • Exact Mass: 168.06989108g/mol
  • Monoisotopic Mass: 168.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 56Ų

3-amino-1-(5-fluoropyridin-2-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1816599-0.05g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
0.05g
$647.0 2023-09-19
Enamine
EN300-1816599-0.1g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
0.1g
$678.0 2023-09-19
Enamine
EN300-1816599-0.25g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
0.25g
$708.0 2023-09-19
Enamine
EN300-1816599-0.5g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
0.5g
$739.0 2023-09-19
Enamine
EN300-1816599-1.0g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
1g
$1414.0 2023-06-01
Enamine
EN300-1816599-2.5g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
2.5g
$1509.0 2023-09-19
Enamine
EN300-1816599-5.0g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
5g
$4102.0 2023-06-01
Enamine
EN300-1816599-10.0g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
10g
$6082.0 2023-06-01
Enamine
EN300-1816599-1g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
1g
$770.0 2023-09-19
Enamine
EN300-1816599-5g
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
2228368-26-9
5g
$2235.0 2023-09-19

Additional information on 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one

Introduction to 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one (CAS No: 2228368-26-9)

3-amino-1-(5-fluoropyridin-2-yl)propan-1-one (CAS No: 2228368-26-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a fluoropyridine moiety with an amino-substituted propanone backbone, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one contribute to its potential biological activity. The presence of a fluorine atom at the 5-position of the pyridine ring enhances its metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. Additionally, the amino group and the ketone functionality provide multiple sites for chemical modification, enabling the synthesis of analogs with tailored pharmacological properties.

In recent years, there has been a growing interest in fluorinated heterocycles due to their diverse biological activities and improved pharmacokinetic profiles. 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is no exception and has been studied for its potential applications in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing new drugs targeting neurological disorders, inflammatory diseases, and cancer.

The synthesis of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one involves multi-step organic reactions, including condensation, nucleophilic substitution, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. The use of fluorinating agents and protective groups has been crucial in achieving the desired molecular structure with high precision.

One of the most compelling aspects of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is its potential as a building block for more complex drug molecules. Researchers have utilized this compound to develop novel derivatives with enhanced bioavailability and target specificity. For instance, modifications at the amino group have led to compounds with improved solubility and reduced toxicity, while alterations at the fluoropyridine moiety have resulted in increased receptor binding affinity.

The pharmacological evaluation of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key biological pathways associated with disease progression. These findings have prompted further investigation into its potential therapeutic applications. Additionally, computational modeling has been used to predict the binding interactions between this compound and biological targets, providing insights into its mechanism of action.

As research in medicinal chemistry continues to evolve, 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is expected to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery of new drugs based on this scaffold.

The future prospects for 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one are bright, with ongoing studies aimed at elucidating its full potential in drug development. Advances in synthetic chemistry, biomolecular interactions, and drug delivery systems will continue to enhance its applications in therapeutic medicine. As our understanding of this compound grows, so too will its contributions to improving human health and well-being.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD